BENGHE Foundational & Exploratory

Check Availability & Pricing

An Overview of the Preclinical Safety and
Toxicity Profile of IT-143B

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820934

Disclaimer: The following information is a summary of publicly available data regarding IT-
143B. Due to the limited amount of published research on this compound, this document does
not constitute an in-depth technical guide or whitepaper. Comprehensive safety and toxicity
data, detailed experimental protocols, and established signaling pathways are not available in
the public domain at this time.

Introduction

IT-143B is identified as a bacterial metabolite and is classified as an antibiotic.[1][2] It has
demonstrated biological activity, including antibacterial effects against Micrococcus luteus and
cytotoxic effects against KB cancer cells.[1] This document aims to provide a concise overview
of the currently known safety and toxicity information for IT-143B, targeted towards
researchers, scientists, and drug development professionals.

Biological Activity

The primary reported biological activities of IT-143B are its antibiotic and anticancer properties.
The following table summarizes the available quantitative data on its biological efficacy.
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. . Test
Biological . .
. System/Organi  Metric Value Reference
Activity
sm
) ) Micrococcus
Antibacterial MIC 6.25 pug/mL [1]
luteus
Anticancer KB cancer cells IC50 1.1 ng/mL [1]

Note: The experimental protocols for determining these values are not detailed in the available
literature.

Safety and Toxicity Profile

Information regarding the safety and toxicity of IT-143B is sparse and primarily derived from
safety data sheets (SDS) provided by chemical suppliers.

Summary of Available Safety Data

Safety data sheets for IT-143B indicate that the compound is considered non-hazardous for
transport.[3] However, these documents also state that no comprehensive data is available for:

Acute and chronic toxicity

Specific target organ toxicity (single and repeated exposure)[3]

Carcinogenicity, mutagenicity, and reproductive toxicity[4]

Persistence and degradability[3]

Standard laboratory precautions are advised when handling IT-143B, including avoiding
inhalation, and contact with skin and eyes.[3]

Lack of In-depth Toxicological Studies

A thorough search of publicly available scientific literature and patent databases did not yield
any detailed preclinical or clinical toxicology studies for IT-143B. Information regarding the
following is not available:
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« In vivo toxicity studies in animal models (e.g., LD50 values, dose-range finding studies).
« In vitro toxicology assays (e.g., genotoxicity, cardiotoxicity).

e Pharmacokinetic and pharmacodynamic (PK/PD) profiles.

Signaling Pathways and Experimental Workflows

There is no publicly available information describing the signaling pathways modulated by IT-
143B or the detailed experimental workflows used in its evaluation. Therefore, the creation of
diagrams for these aspects is not possible at this time.

Conclusion

The publicly available information on IT-143B is limited to its identification as a bacterial
metabolite with antibiotic and anticancer activity. A comprehensive understanding of its safety
and toxicity profile is hindered by the lack of detailed preclinical and clinical studies. For
researchers and drug development professionals, any work with IT-143B would necessitate a
thorough de novo investigation of its toxicological properties and mechanism of action. The
data presented here should be considered preliminary and insufficient for a complete risk
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10820934+#it-143b-safety-and-toxicity-profile-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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